4-(1-Ethylbenzimidazol-2-yl)pyridin-3-amine

• IUPAC Name: 4-(1-ethylbenzimidazol-2-yl)pyridin-3-amine
• InChI: InChI=1S/C14H14N4/c1-2-18-13-6-4-3-5-12(13)17-14(18)10-7-8-16-9-11(10)15/h3-9H,2,15H2,1H3
• InChI Key: AUQASLDCJMAWTR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1C3=C(C=NC=C3)N
• Molecular Formula: C14H14N4
• Molecular Weight: 238.29 g/mol

Description

4-(1-Ethylbenzimidazol-2-yl)pyridin-3-amine, also known as EBIPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. EBIPA is a heterocyclic compound that is composed of a pyridine ring and a benzimidazole ring, with an ethyl group attached to the benzimidazole ring. This compound has shown promise in scientific research for its ability to interact with different biological systems, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 4-(1-Ethylbenzimidazol-2-yl)pyridin-3-amine is not fully understood, but it is thought to interact with various biological systems through its ability to bind to specific receptors and enzymes. This compound has been shown to interact with different neurotransmitter receptors in the brain, including the dopamine and serotonin receptors. It has also been shown to inhibit the activity of certain enzymes, such as protein kinase C.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects on different biological systems. In the brain, it has been shown to modulate the release of neurotransmitters and to affect the activity of different signaling pathways. In cancer cells, it has been shown to induce apoptosis and to inhibit cell proliferation.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-(1-Ethylbenzimidazol-2-yl)pyridin-3-amine in lab experiments is its ability to interact with different biological systems, making it a valuable tool for investigating various biological processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 4-(1-Ethylbenzimidazol-2-yl)pyridin-3-amine in scientific research. One potential direction is in the development of new therapeutic agents for the treatment of cancer. This compound has shown promise as a potential anticancer agent, and further research is needed to explore its potential in this area. Another potential direction is in the study of different neurotransmitter systems in the brain. This compound has been shown to interact with different neurotransmitter receptors, and further research is needed to understand its effects on these systems. Finally, this compound may also have potential applications in the field of drug discovery, where it could be used to identify new drug targets and to develop new therapeutic agents.

Synthesis Methods

4-(1-Ethylbenzimidazol-2-yl)pyridin-3-amine can be synthesized through a multi-step process that involves the reaction of 2-aminopyridine with ethyl 2-bromoacetate to form ethyl 2-(pyridin-2-yl)acetate. This intermediate is then treated with potassium carbonate and 1,2-dibromoethane to form ethyl 2-(1-ethylbenzimidazol-2-yl)acetate. Finally, this compound is hydrolyzed with sodium hydroxide to yield the desired product, this compound.

Scientific Research Applications

4-(1-Ethylbenzimidazol-2-yl)pyridin-3-amine has been used in various scientific research studies due to its ability to interact with different biological systems. One of the primary applications of this compound is in the field of neuroscience, where it has been used to investigate the role of different neurotransmitters and receptors in the brain. This compound has also been used in studies related to cancer research, where it has shown potential as a therapeutic agent for the treatment of certain types of cancer.